Diundecyl Phosphatidyl Choline
Overview
Description
1,2-dilauroyl-sn-glycero-3-phosphocholine(1+) is a A 1,2-diacyl-sn-glycero-3-phosphocholine(1+) that is the dilauroyl diester of phosphatidiylcholine. It is a conjugate acid of a 1,2-dilauroyl-sn-glycero-3-phosphocholine.
Scientific Research Applications
Enzymatic Activation and Interaction
Diundecyl Phosphatidyl Choline, as a phospholipid, plays a significant role in enzymatic processes. For instance, phosphatidyl inositol and lysophosphatidyl choline, closely related to Diundecyl Phosphatidyl Choline, have been identified as activators of brain cyclic nucleotide phosphodiesterase, an enzyme regulated by calcium ions (Wolff & Brostrom, 1976).
Role in Fatty Acid Conversion
Phosphatidyl choline acts as a carrier molecule in the conversion of oleic acid into linoleic acid in Chlorella vulgaris, a green alga. This suggests its crucial role in the biosynthesis of polyunsaturated fatty acids (Gurr & Brawn, 1970).
Phosphatidylethanolamine Methylation Pathway
Phosphatidylethanolamine methyltransferase mutants of Saccharomyces cerevisiae show that phosphatidylethanolamine methyltransferase and phosphatidyl-N-methylethanolamine methyltransferase are coded by separate genes, indicating a complex methylation pathway involving compounds related to Diundecyl Phosphatidyl Choline (Yamashita et al., 2005).
Metabolism in Photoreceptor Cells
Studies on frog rod photoreceptor cells show that phosphatidyl choline metabolism is significant in the incorporation of this compound into the rod outer segment disc membranes. This underscores its importance in the visual processes (Basinger & Hoffman, 1976).
Neuroprotective Actions
Choline, a precursor of phosphatidylcholine, demonstrates neuroprotective actions. It is essential for the synthesis of membrane phospholipids and neurotransmitters, indicating the significance of phosphatidylcholine derivatives in brain health and function (Blusztajn et al., 2017).
Dietary Requirements and Genetic Variation
Research on the dietary choline requirements of women, which is obtained from diet and biosynthesis of phosphatidylcholine, reveals the complexities of choline metabolism and its relation to phosphatidylcholine, showing the impact of genetic variation and estrogen on these processes (Fischer et al., 2010).
properties
Product Name |
Diundecyl Phosphatidyl Choline |
|---|---|
Molecular Formula |
C32H65NO8P+ |
Molecular Weight |
622.8 g/mol |
IUPAC Name |
2-[[(2R)-2,3-di(dodecanoyloxy)propoxy]-hydroxyphosphoryl]oxyethyl-trimethylazanium |
InChI |
InChI=1S/C32H64NO8P/c1-6-8-10-12-14-16-18-20-22-24-31(34)38-28-30(29-40-42(36,37)39-27-26-33(3,4)5)41-32(35)25-23-21-19-17-15-13-11-9-7-2/h30H,6-29H2,1-5H3/p+1/t30-/m1/s1 |
InChI Key |
IJFVSSZAOYLHEE-SSEXGKCCSA-O |
Isomeric SMILES |
CCCCCCCCCCCC(=O)OC[C@H](COP(=O)(O)OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCC |
SMILES |
CCCCCCCCCCCC(=O)OCC(COP(=O)(O)OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCC |
Canonical SMILES |
CCCCCCCCCCCC(=O)OCC(COP(=O)(O)OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCC |
synonyms |
1,2-dilauroyl-sn-glycero-3-phosphocholine 1,2-dilauroylphosphatidylcholine 1,2-dilauroylphosphatidylcholine, (+-)-isomer 1,2-dilauroylphosphatidylcholine, (R)-isomer 1,2-DLPC dilauroyl lecithin dilauroylphosphatidylcholine dilaurylphosphatidylcholine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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